6-amino-2-[(2-phenylethyl)amino]pyrimidin-4(3H)-one

• IUPAC Name: 4-amino-2-(2-phenylethylamino)-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H14N4O/c13-10-8-11(17)16-12(15-10)14-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H4,13,14,15,16,17)
• InChI Key: BXNBGTPJZNRMCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC2=NC(=CC(=O)N2)N
• Molecular Formula: C12H14N4O
• DSSTOX Substance ID: DTXSID501215994
• Molecular Weight: 230.27 g/mol
• CAS RN: 1256628-17-7

Description

“6-amino-2-[(2-phenylethyl)amino]pyrimidin-4(3H)-one” is a type of pyrimidopyrimidine, which is a bicyclic compound with two nitrogen atoms in each ring and a possible single nitrogen atom at the ring junction. Pyrimidopyrimidines are two fused pyrimidine rings with four possible structural isomers.

Synthesis Analysis

The synthesis of pyrimidopyrimidines, such as “6-amino-2-[(2-phenylethyl)amino]pyrimidin-4(3H)-one”, often involves the condensation of heterocyclic amines such as 2,6-diaminopyrimidin-4 (3H)-one and 6-amino-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one with various cyclic and acyclic ketones under a variety of reaction conditions.

Molecular Structure Analysis

The molecular structure of “6-amino-2-[(2-phenylethyl)amino]pyrimidin-4(3H)-one” is characterized by two fused pyrimidine rings, making it a bicyclic compound. Each ring contains two nitrogen atoms, and there may be a single nitrogen atom at the ring junction.

Chemical Reactions Analysis

The reactivities of the substituents linked to the ring carbon and nitrogen atoms play a significant role in the chemical reactions involving "6-amino-2-[(2-phenylethyl)amino]pyrimidin-4(3H)-one".

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-amino-2-[(2-phenylethyl)amino]pyrimidin-4(3H)-one” include its molecular formula, molecular weight, melting point, boiling point, and density.

Scientific Research Applications

Molecular Structure and Electronic Polarization

6-amino-2-[(2-phenylethyl)amino]pyrimidin-4(3H)-one and its derivatives have been studied for their molecular structure and electronic polarization. The interatomic distances in these compounds indicate significant polarization of the electronic structures of the pyrimidinone molecules. This includes studies of hydrogen-bonded ribbons and sheets in various derivatives, showcasing the importance of intermolecular hydrogen bonds in the formation of complex structures (Orozco, Insuasty, Cobo, & Glidewell, 2009); (Rodríguez, Cobo, Nogueras, Low, & Glidewell, 2007).

Synthesis and Transformation into Derivatives

The compound has been utilized in various synthesis processes, leading to the creation of amino-derivatives and chloro-pyrimidine derivatives. This transformation showcases its versatility in organic synthesis and its potential for creating a variety of structurally related compounds (Botta, Angelis, Finizia, Gambacorta, & Nicoletti, 1985).

Antimicrobial Activity

Research has also been conducted on derivatives of 6-amino-2-[(2-phenylethyl)amino]pyrimidin-4(3H)-one for their antimicrobial activity. Some compounds synthesized from this base structure have shown moderate activity against various bacteria and fungi, indicating potential applications in the development of new antimicrobial agents (J.V.Guna & D.M.Purohit, 2012).

Tautomeric Forms and Hydrogen Bonding

The tautomeric preferences of derivatives have been investigated, revealing that these compounds can adopt different tautomeric forms which influence their hydrogen-bonding interactions. This finding is important for understanding how these compounds might interact with biological molecules (Gerhardt, Tutughamiarso, & Bolte, 2011).

Catalytic Synthesis Methods

Studies have also been conducted on catalytic methods for the synthesis of pyrimidin-4(3H)-one derivatives. The use of heteropolyacids in these synthesis processes highlights the chemical flexibility of this compound and its derivatives, allowing for the creation of a wide range of structurally diverse molecules (Heravi, Motamedi, Bamoharram, & Seify, 2007).

Quantum-chemical Studies

Quantum-chemical studies have been performed on pyrimidin-4-ones, including 6-amino-2-[(2-phenylethyl)amino]pyrimidin-4(3H)-one, to determine their stability and reaction centers. This research provides a deeper understanding of the electronic properties of these compounds, which is crucial for their potential applications in various fields (Mamarakhmonov, Belen’kii, Chuvylkin, & Shakhidoyatov, 2003).

Inhibitors and Antitumor Agents

Research into 2-amino-4-oxo derivatives, related to 6-amino-2-[(2-phenylethyl)amino]pyrimidin-4(3H)-one, has shown potential as inhibitors of key enzymes and as antitumor agents. This highlights the potential therapeutic applications of these compounds (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).

Future Directions

The compounds have been applied on a large scale in the medical and pharmaceutical fields. This suggests that future research could focus on further exploring the biological characteristics and potential applications of this class of compounds.